Cas no 1402226-95-2 (2-[2-Cyclopropyl-4-(trifluoromethyl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane)

• Product Name: 2-[2-Cyclopropyl-4-(trifluoromethyl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• CAS No: 1402226-95-2
• CID: 4675046
• Update Time: 2025-05-20

2-[2-Cyclopropyl-4-(trifluoromethyl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

• 2-[2-Cyclopropyl-4-(trifluoromethyl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

Additional information on 2-[2-Cyclopropyl-4-(trifluoromethyl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

Introduction to 2-[2-Cyclopropyl-4-(trifluoromethyl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (CAS No. 1402226-95-2)

2-[2-Cyclopropyl-4-(trifluoromethyl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (CAS No. 1402226-95-2) is a versatile compound with significant applications in the fields of organic synthesis and medicinal chemistry. This boronic ester derivative is characterized by its unique structural features, including a cyclopropyl group, a trifluoromethyl-substituted phenyl ring, and a dioxaborolane moiety. These features endow the compound with remarkable reactivity and stability, making it an essential building block in various chemical reactions.

The synthesis of 2-[2-Cyclopropyl-4-(trifluoromethyl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane typically involves the reaction of a boronic acid with a suitable organic halide or tosylate. The presence of the cyclopropyl group and the trifluoromethyl-substituted phenyl ring introduces steric and electronic effects that influence the reactivity and selectivity of the compound in subsequent transformations. The dioxaborolane moiety provides a stable and reactive boron source for cross-coupling reactions, such as Suzuki-Miyaura couplings.

In recent years, the use of boronic esters like 2-[2-Cyclopropyl-4-(trifluoromethyl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane has gained considerable attention in the development of new pharmaceuticals. The ability to introduce complex functionalities through cross-coupling reactions has revolutionized drug discovery and development processes. For instance, the introduction of fluorine atoms via the trifluoromethyl-substituted phenyl

The unique properties of this compound have also been leveraged in the synthesis of biologically active molecules. Research has shown that compounds containing a cyclopropyl-substituted phenyl strong > ring can exhibit enhanced pharmacological activities due to their ability to interact with specific biological targets. For example, studies have demonstrated that such compounds can act as potent inhibitors of enzymes involved in various disease pathways.

In addition to its applications in medicinal chemistry, CAS No. 1402226-95-2 (CAS No. 1402226-95-2)) has found utility in materials science and catalysis. The presence of the boron atom in the dioxaborolane moiety makes it an excellent ligand for transition metal catalysts. This has led to its use in various catalytic processes, including polymerization reactions and asymmetric synthesis.

The stability and reactivity ofCAS No. 140226-95-2 strong > have also been explored in green chemistry initiatives. The development of sustainable synthetic methods that minimize waste and reduce environmental impact is a critical goal in modern chemical research. Boronic esters likeCAS No. 140226-95-2 strong > offer a promising approach to achieving these objectives due to their high reactivity under mild conditions and their compatibility with aqueous media.

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